
Understanding the BioButterfly™ project for bio-
based butadiene production.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Machiline

Cat. No.: B1204027 Get Quote

BioButterfly™ Project: A Technical Guide to Bio-
Based Butadiene Production
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the BioButterfly™ project, a collaborative

venture aimed at producing bio-based 1,3-butadiene from ethanol. The project, a partnership

between Michelin, Axens, and IFP Energies nouvelles (IFPEN), seeks to establish a

sustainable and economically viable pathway to produce a key component for the synthesis of

renewable polymers, particularly for the tire industry.[1][2] While specific proprietary data from

the project remains confidential, this guide synthesizes publicly available information and

relevant scientific literature to detail the project's context, potential chemical pathways, and

experimental considerations.

Project Overview and Objectives
Launched in 2012, the BioButterfly™ project has progressed from laboratory-scale research to

the operation of an industrial-scale demonstrator plant.[1][2][3] The primary goal is to develop

and commercialize a process for converting ethanol derived from biomass into 1,3-butadiene, a

crucial monomer for the production of synthetic rubbers like styrene-butadiene rubber (SBR)

and polybutadiene rubber (PBR).[4][5]
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The project has achieved significant milestones, including the inauguration of a demonstrator

plant in Bassens, France, in July 2023.[5][6][7] This facility has successfully produced bio-

based butadiene from both first-generation (from crops like corn and beets) and second-

generation (from non-food sources like wood and agricultural waste) ethanol.[4][8][9] The

produced butadiene has been validated for use in the synthesis of high-performance synthetic

rubber.[4][8][9]

Key Objectives of the BioButterfly™ Project:

Sustainable Feedstock: Utilize renewable biomass-derived ethanol to reduce reliance on

fossil fuels for butadiene production.[2][3]

Economic Viability: Develop a cost-competitive process for bio-based butadiene.

Environmental Impact: Lower the carbon footprint associated with synthetic rubber

production.

Industrial Scale-Up: Successfully transition the technology from pilot to commercial-scale

production, with Axens leading the commercialization of the technology.[2][3]

Quantitative Data
Detailed quantitative performance data from the BioButterfly™ project's demonstrator plant are

not publicly available. However, the production capacity of the demonstrator plant and some

performance metrics from related research provide context for the technology's potential.
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Parameter Value/Range Source

Demonstrator Plant Production

Capacity
20 to 30 metric tons per year [7][10]

Target Commercial Plant

Capacity (Illustrative)
100,000 tonnes/year [3]

Butadiene Selectivity (General

Research)
~70% (single-pass, lab scale)

Ethanol Conversion (General

Research)

High (specifics vary with

catalyst and conditions)

Butadiene Yield (General

Research)

Varies significantly based on

process and catalyst
[11]

Core Technology: Ethanol to Butadiene Conversion
The conversion of ethanol to 1,3-butadiene is a complex catalytic process that can be achieved

through different pathways. The two primary routes are the one-step Lebedev process and the

two-step Ostromyslensky process. It is not publicly disclosed which specific process the

BioButterfly™ project employs, but both represent plausible technological foundations.

Potential Signaling Pathways
The overall transformation of ethanol to butadiene involves a series of catalytic reactions,

including dehydrogenation, aldol condensation, dehydration, and

hydrogenation/dehydrogenation steps. The specific sequence and intermediates depend on the

chosen process and catalyst system.

Below are generalized diagrams representing the likely chemical pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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